3-(cyclobutylmethyl)pyrrolidine hydrochloride
Overview
Description
“3-(cyclobutylmethyl)pyrrolidine hydrochloride” is a chemical compound with the CAS Number: 2613385-31-0 . It has a molecular weight of 175.7 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H17N.ClH/c1-2-8(3-1)6-9-4-5-10-7-9;/h8-10H,1-7H2;1H . This indicates the molecular structure of the compound.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(cyclobutylmethyl)pyrrolidine hydrochloride involves the reaction of cyclobutylmethylamine with pyrrolidine in the presence of hydrochloric acid.", "Starting Materials": [ "Cyclobutylmethylamine", "Pyrrolidine", "Hydrochloric acid" ], "Reaction": [ "Add cyclobutylmethylamine to a reaction flask", "Add pyrrolidine to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with cold water and dry it under vacuum", "Recrystallize the solid from ethanol to obtain 3-(cyclobutylmethyl)pyrrolidine hydrochloride" ] } | |
| 2613385-31-0 | |
Molecular Formula |
C9H18ClN |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
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